Cas no 1807231-93-1 (Ethyl 2-cyano-6-difluoromethoxy-3-(difluoromethyl)benzoate)

• Product Name: Ethyl 2-cyano-6-difluoromethoxy-3-(difluoromethyl)benzoate
• CAS No: 1807231-93-1
• MF: C₁₂H₉F₄NO₃
• MW: 291.198377370834
• CID: 4947236
• Update Time: 2025-10-30

Ethyl 2-cyano-6-difluoromethoxy-3-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-difluoromethoxy-3-(difluoromethyl)benzoate

• Inchi： 1S/C12H9F4NO3/c1-2-19-11(18)9-7(5-17)6(10(13)14)3-4-8(9)20-12(15)16/h3-4,10,12H,2H2,1H3
• InChI Key： CXCIDBVSLIIPOD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C(=O)OCC)=C1C#N)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 382
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-6-difluoromethoxy-3-(difluoromethyl)benzoate

Comprehensive Overview of Ethyl 2-cyano-6-difluoromethoxy-3-(difluoromethyl)benzoate (CAS No. 1807231-93-1)

Ethyl 2-cyano-6-difluoromethoxy-3-(difluoromethyl)benzoate (CAS No. 1807231-93-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This ester derivative, characterized by its unique difluoromethoxy and difluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and functional materials.

The compound's molecular structure, featuring a cyano group at the 2-position and difluoromethoxy and difluoromethyl substituents at the 6- and 3-positions, respectively, contributes to its versatility in chemical reactions. This structural complexity allows for selective modifications, making it a key building block in the synthesis of more complex molecules. Its ethyl ester moiety further enhances its solubility in organic solvents, facilitating its use in various reaction conditions. The presence of fluorine atoms, a hallmark of modern medicinal chemistry, often improves metabolic stability and bioavailability, which is why this compound is of particular interest in drug discovery.

In recent years, the demand for fluorinated compounds like Ethyl 2-cyano-6-difluoromethoxy-3-(difluoromethyl)benzoate has surged due to their applications in green chemistry and sustainable manufacturing. Fluorine incorporation is a strategic approach to enhance the efficacy of agrochemicals and pharmaceuticals while minimizing environmental impact. This aligns with the growing trend of eco-friendly synthesis and the search for alternatives to traditional, less sustainable chemical processes. As a result, this compound is frequently discussed in forums and publications focused on green synthesis and fluorine chemistry.

Another area where Ethyl 2-cyano-6-difluoromethoxy-3-(difluoromethyl)benzoate shows promise is in the development of advanced materials. Its unique electronic properties, attributed to the electron-withdrawing effects of the cyano and difluoromethyl groups, make it a candidate for use in organic electronics, such as OLEDs and photovoltaic cells. Researchers are investigating its potential to improve the performance of these devices, which are critical to the renewable energy sector. This connection to clean energy technologies has further elevated its profile in scientific and industrial communities.

From a synthetic perspective, the compound's CAS No. 1807231-93-1 serves as a crucial identifier for researchers and regulatory bodies. Its precise classification ensures accurate communication across global supply chains and research collaborations. The compound's stability under various conditions also makes it a reliable choice for large-scale production, a topic frequently searched by professionals in chemical manufacturing and process optimization. Discussions around its synthesis often highlight the importance of regioselective functionalization and atom economy, reflecting the broader shift toward efficient and sustainable chemical practices.

In summary, Ethyl 2-cyano-6-difluoromethoxy-3-(difluoromethyl)benzoate (CAS No. 1807231-93-1) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural features, including the cyano, difluoromethoxy, and difluoromethyl groups, underscore its importance in modern chemistry. As industries continue to prioritize sustainability and innovation, this compound is poised to play a pivotal role in shaping the future of green chemistry and material science.